N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-3-[3-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C16H15F3N2OS/c1-22-14-8-3-2-5-11(14)10-20-15(23)21-13-7-4-6-12(9-13)16(17,18)19/h2-9H,10H2,1H3,(H2,20,21,23)
• InChI Key: LZCRRBTYEXGIKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=S)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C16H15F3N2OS
• Molecular Weight: 340.4 g/mol

Description

N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea, also known as AG490, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in the 1990s and has since been extensively studied for its mechanism of action and potential applications in various fields.

Mechanism of Action

N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea binds to the ATP-binding site of JAK2 and prevents the phosphorylation of downstream signaling molecules such as STAT3 and STAT5. This leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells. In addition, N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea has also been shown to inhibit other tyrosine kinases such as epidermal growth factor receptor (EGFR) and platelet-derived growth factor receptor (PDGFR).
Biochemical and Physiological Effects
N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, it has also been shown to inhibit inflammation and immune responses. It has been used to study the role of JAK2 in various physiological processes such as hematopoiesis, angiogenesis, and wound healing.

Advantages and Limitations for Lab Experiments

N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea has several advantages as a research tool. It is a small molecule inhibitor that is relatively easy to synthesize and has high specificity for JAK2. It has been extensively studied and its mechanism of action is well understood. However, N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea also has some limitations. It can be toxic at high concentrations and its effects can be variable depending on the cell type and experimental conditions.

Future Directions

There are several potential future directions for research on N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea. One area of interest is the development of more potent and selective JAK2 inhibitors based on the structure of N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea. Another area of interest is the use of N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea in combination with other drugs to enhance its anti-cancer effects. Additionally, N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea could be used to study the role of JAK2 in other diseases such as autoimmune disorders and cardiovascular disease.

Synthesis Methods

N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea can be synthesized through a multi-step process involving the reaction of 2-methoxybenzylamine with 3-(trifluoromethyl)benzoyl chloride, followed by the addition of thiourea and subsequent purification steps. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea has been used in a variety of scientific research applications, particularly in the field of cancer research. It has been shown to inhibit the activity of Janus kinase 2 (JAK2), a tyrosine kinase that is frequently overexpressed in cancer cells. By inhibiting JAK2, N-(2-methoxybenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea can prevent the activation of downstream signaling pathways that promote cell proliferation and survival.